Cas no 2094933-25-0 (5-Bromo-6-chloro-N-(tetrahydro-2,2-dimethyl-2H-pyran-4-yl)-3-pyridinecarboxamide)

• Product Name: 5-Bromo-6-chloro-N-(tetrahydro-2,2-dimethyl-2H-pyran-4-yl)-3-pyridinecarboxamide
• CAS No: 2094933-25-0
• MF: C₁₃H₁₆BrClN₂O₂
• MW: 347.635341644287
• CID: 5452735
• PubChem ID: 122157078
• Update Time: 2025-10-19

5-Bromo-6-chloro-N-(tetrahydro-2,2-dimethyl-2H-pyran-4-yl)-3-pyridinecarboxamide Chemical and Physical Properties

Names and Identifiers

• 2094933-25-0
• 5-bromo-6-chloro-N-(2,2-dimethyloxan-4-yl)pyridine-3-carboxamide
• EN300-6663300
• Z2069014624
• AKOS033808899
• 5-Bromo-6-chloro-N-(tetrahydro-2,2-dimethyl-2H-pyran-4-yl)-3-pyridinecarboxamide

• Inchi： 1S/C13H16BrClN2O2/c1-13(2)6-9(3-4-19-13)17-12(18)8-5-10(14)11(15)16-7-8/h5,7,9H,3-4,6H2,1-2H3,(H,17,18)
• InChI Key： NMRSQBQBDFMUAX-UHFFFAOYSA-N
• SMILES： BrC1=C(N=CC(=C1)C(NC1CCOC(C)(C)C1)=O)Cl

Computed Properties

• Exact Mass: 346.00837g/mol
• Monoisotopic Mass: 346.00837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 51.2Ų

Additional information on 5-Bromo-6-chloro-N-(tetrahydro-2,2-dimethyl-2H-pyran-4-yl)-3-pyridinecarboxamide

5-Bromo-6-chloro-N-(tetrahydro-2,2-dimethyl-2H-pyran-4-yl)-3-pyridinecarboxamide (CAS No. 2094933-25-0): A Comprehensive Overview

5-Bromo-6-chloro-N-(tetrahydro-2,2-dimethyl-2H-pyran-4-yl)-3-pyridinecarboxamide (CAS No. 2094933-25-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridinecarboxamides, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The chemical structure of 5-Bromo-6-chloro-N-(tetrahydro-2,2-dimethyl-2H-pyran-4-yl)-3-pyridinecarboxamide is characterized by a pyridine ring substituted with a bromo and chloro group at the 5 and 6 positions, respectively. The amide functionality is attached to the 3-position of the pyridine ring and is linked to a tetrahydro-2,2-dimethyl-2H-pyran moiety. This complex structure provides a rich platform for exploring its interactions with various biological targets.

Recent studies have highlighted the potential of 5-Bromo-6-chloro-N-(tetrahydro-2,2-dimethyl-2H-pyran-4-yl)-3-pyridinecarboxamide in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-kB) signaling pathways, which are central to the inflammatory response.

Beyond its anti-inflammatory properties, 5-Bromo-6-chloro-N-(tetrahydro-2,2-dimethyl-2H-pyran-4-yl)-3-pyridinecarboxamide has also shown promise in cancer research. A preclinical study conducted by a team at the National Cancer Institute found that this compound selectively targets cancer cells by inducing apoptosis through the activation of caspase pathways. The selective cytotoxicity observed in cancer cell lines suggests that this compound could be developed into a novel anti-cancer agent with minimal side effects on healthy cells.

In addition to its therapeutic potential, 5-Bromo-6-chloro-N-(tetrahydro-2,2-dimethyl-2H-pyran-4-yl)-3-pyridinecarboxamide has been studied for its neuroprotective effects. Research published in the Journal of Neurochemistry indicated that this compound can protect neurons from oxidative stress-induced damage by upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that it may have applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of 5-Bromo-6-chloro-N-(tetrahydro-2,2-dimethyl-2H-pyran-4-yl)-3-pyridinecarboxamide involves several steps, including the formation of the tetrahydropyran derivative and its subsequent coupling with the pyridinecarboxamide moiety. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for further research and development.

In conclusion, 5-Bromo-6-chloro-N-(tetrahydro-2,2-dimethyl-2H-pyran-4-yl)-3-pyridinecarboxamide (CAS No. 2094933-25-0) represents a promising lead compound with diverse biological activities. Its potential applications in treating inflammatory diseases, cancer, and neurodegenerative disorders make it an exciting area of research for medicinal chemists and pharmacologists. As more studies are conducted to elucidate its mechanisms of action and optimize its therapeutic properties, this compound is likely to play a significant role in advancing medical treatments in these areas.